Cas no 50456-56-9 (1-Amino-3-((1,1-dimethylethyl)amino)propan-2-ol)

1-Amino-3-((1,1-dimethylethyl)amino)propan-2-ol structure
50456-56-9 structure
Product Name:1-Amino-3-((1,1-dimethylethyl)amino)propan-2-ol
CAS No:50456-56-9
MF:C7H18N2O
MW:146.230621814728
CID:385389
PubChem ID:3016525
Update Time:2025-04-19

1-Amino-3-((1,1-dimethylethyl)amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Amino-3-((1,1-dimethylethyl)amino)propan-2-ol
    • 1-amino-3-(tert-butylamino)propan-2-ol
    • 1-amino-3-[(1,1-dimethylethyl)amino]propan-2-ol
    • 50456-56-9
    • SCHEMBL8056773
    • EINECS 256-591-2
    • NS00057546
    • AKOS006348835
    • DTXSID40964692
    • Inchi: 1S/C7H18N2O/c1-7(2,3)9-5-6(10)4-8/h6,9-10H,4-5,8H2,1-3H3
    • InChI Key: UIPBHEMSRLPBRL-UHFFFAOYSA-N
    • SMILES: OC(CN)CNC(C)(C)C

Computed Properties

  • Exact Mass: 146.14204
  • Monoisotopic Mass: 146.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 88.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.8
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • Density: 0.946
  • Boiling Point: 251.2°C at 760 mmHg
  • Flash Point: 105.7°C
  • Refractive Index: 1.469
  • PSA: 58.28
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